Cas no 61834-13-7 (5-methyloxolane-2-carboxylic acid)

• Product Name: 5-methyloxolane-2-carboxylic acid
• CAS No: 61834-13-7
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 1629961
• PubChem ID: 18780067
• Update Time: 2025-10-29

5-methyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, tetrahydro-5-methyl-
• 5-methyloxolane-2-carboxylic acid
• 1807937-55-8
• Cis-5-methyltetrahydrofuran-2-carboxylic acid
• NWEBMMMSMHXMLR-UHFFFAOYSA-N
• F78169
• 5-Methyltetrahydrofuran-2-carboxylic acid
• (2S,5S)-5-methyloxolane-2-carboxylic acid
• AKOS006380180
• DB-199970
• SCHEMBL354628
• PS-18046
• Tetrahydro-5-methyl-2-furancarboxylic acid
• EN300-107103
• 61834-13-7
• CS-0231104
• 5-Methyl-2-tetrahydrofuroic acid

• Inchi： 1S/C6H10O3/c1-4-2-3-5(9-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： NWEBMMMSMHXMLR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1C

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 5-methyloxolane-2-carboxylic acid

5-Methyloxolane-2-Carboxylic Acid (CAS No. 61834-13-7): A Comprehensive Overview

5-Methyloxolane-2-carboxylic acid, also known by its CAS registry number CAS No. 61834-13-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of cyclic esters, specifically gamma-lactones, and exhibits unique properties that make it valuable for various applications. The structure of 5-methyloxolane-2-carboxylic acid consists of a five-membered ring with an oxygen atom, a methyl group, and a carboxylic acid functional group, which contribute to its reactivity and versatility.

Recent studies have highlighted the importance of 5-methyloxolane-2-carboxylic acid in the synthesis of biodegradable polymers. Its ability to undergo polymerization under mild conditions has made it a promising candidate for producing environmentally friendly materials. Researchers have explored its use in creating polyesters that degrade naturally, reducing environmental pollution caused by conventional plastics. This aligns with the global trend toward sustainable chemistry and green materials.

The synthesis of CAS No. 61834-13-7 involves several methods, including intramolecular esterification and ring-opening polymerization. One notable approach is the use of cyclic ketones as precursors, which allows for precise control over the molecular weight and structure of the resulting polymer. This method has been optimized in recent years to enhance yield and purity, making it more feasible for industrial applications.

In terms of physical properties, 5-methyloxolane-2-carboxylic acid exhibits a melting point of approximately 120°C and a boiling point around 200°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane varies depending on the solvent's polarity. These properties make it suitable for use in various chemical reactions, including those requiring specific solubility profiles.

The application of CAS No. 61834-13-7 extends beyond polymer synthesis. It has been investigated for its potential in drug delivery systems due to its biocompatibility and controlled degradation rates. Researchers have demonstrated that polymers derived from this compound can encapsulate therapeutic agents, providing sustained release profiles that enhance drug efficacy while minimizing side effects.

Moreover, recent advancements in catalysis have enabled the use of 5-methyloxolane-2-carboxylic acid in asymmetric synthesis, paving the way for the production of chiral compounds with high enantioselectivity. This development underscores its role in pharmaceutical intermediates and fine chemicals.

In conclusion, CAS No. 61834-13-7, or 5-methyloxolane-2-carboxylic acid, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in the development of sustainable materials and advanced drug delivery systems.